Cas no 56654-86-5 (BENZOIC ACID, 2-[[(1,3-DIHYDRO-1,3-DIOXO-2H-ISOINDOL-2-YL)ACETYL]AMINO]-)

BENZOIC ACID, 2-[[(1,3-DIHYDRO-1,3-DIOXO-2H-ISOINDOL-2-YL)ACETYL]AMINO]- structure
56654-86-5 structure
Product Name:BENZOIC ACID, 2-[[(1,3-DIHYDRO-1,3-DIOXO-2H-ISOINDOL-2-YL)ACETYL]AMINO]-
CAS No:56654-86-5
MF:C17H12N2O5
MW:324.28758430481
CID:3386094
PubChem ID:716688
Update Time:2025-04-21

BENZOIC ACID, 2-[[(1,3-DIHYDRO-1,3-DIOXO-2H-ISOINDOL-2-YL)ACETYL]AMINO]- Chemical and Physical Properties

Names and Identifiers

    • BENZOIC ACID, 2-[[(1,3-DIHYDRO-1,3-DIOXO-2H-ISOINDOL-2-YL)ACETYL]AMINO]-
    • 2-{[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetyl]amino}benzoic acid
    • Benzoic acid, 2-[[2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)acetyl]amino]-
    • EU-0009392
    • 2-[2-(1,3-DIOXO-2,3-DIHYDRO-1H-ISOINDOL-2-YL)ACETAMIDO]BENZOIC ACID
    • Oprea1_439555
    • SR-01000474655
    • 56654-86-5
    • SR-01000474655-1
    • STK077921
    • AKOS001639998
    • SCHEMBL9135860
    • HMS1612K15
    • Inchi: 1S/C17H12N2O5/c20-14(18-13-8-4-3-7-12(13)17(23)24)9-19-15(21)10-5-1-2-6-11(10)16(19)22/h1-8H,9H2,(H,18,20)(H,23,24)
    • InChI Key: RPBFQPZLTBATDV-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=CC=C1NC(CN1C(=O)C2=C(C1=O)C=CC=C2)=O

Computed Properties

  • Exact Mass: 324.07462149Da
  • Monoisotopic Mass: 324.07462149Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 537
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 104Ų
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